Cas no 2752007-88-6 (rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine hydrochloride)

• Product Name: rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine hydrochloride
• CAS No: 2752007-88-6
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD32679052
• CID: 5361642
• PubChem ID: 154577245
• Update Time: 2025-08-04

rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,4-dimethoxy-3-methyl-, hydrochloride (1:1), (3R,4S)-rel-
• rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine hydrochloride

• MDL： MFCD32679052
• Inchi： 1S/C8H17NO2.ClH/c1-8(11-3)6-9-5-4-7(8)10-2;/h7,9H,4-6H2,1-3H3;1H/t7-,8+;/m0./s1
• InChI Key： IIONFXAXVZEGFG-KZYPOYLOSA-N
• SMILES： N1CC[C@H](OC)[C@@](OC)(C)C1.[H]Cl

Additional information on rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine hydrochloride

Professional Introduction to Rac-(3R,4S)-3,4-dimethoxy-3-methylpiperidine Hydrochloride (CAS No. 2752007-88-6)

Rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and chemical properties. This compound, identified by the CAS number 2752007-88-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The precise stereochemistry of this piperidine derivative, with the specific arrangement of the 3R and 4S configurations, plays a crucial role in determining its biological activity and pharmacological effects.

The chemical structure of rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) consists of a piperidine ring substituted with methoxy and methyl groups at the 3 and 4 positions, respectively. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. This compound's unique structural features have made it a subject of interest in medicinal chemistry research, particularly for its potential role in modulating biological pathways.

In recent years, there has been a growing interest in developing new drugs that target complex neurological and cardiovascular disorders. Rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) has been investigated for its potential to interact with specific receptors and enzymes involved in these conditions. For instance, studies have suggested that this compound may exhibit properties similar to certain neurotransmitter analogs, which could make it valuable in the treatment of cognitive disorders and neurodegenerative diseases.

The stereochemical purity of rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) is critical for its biological activity. The presence of both the 3R and 4S configurations ensures that the compound maintains a specific spatial arrangement that can interact effectively with biological targets. This aspect has been a focus of research efforts to optimize the synthesis and purification processes for higher enantiomeric purity.

The synthesis of rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) involves multi-step organic reactions that require careful control of reaction conditions to achieve the desired stereochemical outcome. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to improve yield and enantiomeric excess. These methodologies are essential for producing sufficient quantities of the compound for further pharmacological evaluation.

Ongoing research in the field continues to explore the pharmacological profile of rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride). Preclinical studies have begun to investigate its potential effects on various biological systems, including cardiovascular function and central nervous system activity. The compound's ability to modulate key signaling pathways has led to hypotheses about its therapeutic utility in conditions such as hypertension and Alzheimer's disease.

The development of new pharmaceutical agents relies heavily on understanding the molecular interactions between compounds and their biological targets. Rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) serves as an excellent model for studying these interactions due to its complex structure and stereochemical features. Computational modeling techniques have been increasingly used to predict how this compound might bind to receptors and enzymes, providing valuable insights into its potential mechanism of action.

In conclusion, rac-(3R,4S-3,4-dimethoxy-3-methylpiperidine hydrochloride) represents a promising candidate for further exploration in drug discovery. Its unique chemical properties and stereochemistry make it a valuable tool for investigating new therapeutic strategies across multiple disease areas. As research continues to uncover more about its pharmacological effects and potential applications, this compound is likely to play an important role in the development of next-generation pharmaceuticals.